![molecular formula C12H15NO5 B1280074 (R)-2-(benzyloxycarbonylamino)-3-methoxypropanoic acid CAS No. 86096-35-7](/img/structure/B1280074.png)
(R)-2-(benzyloxycarbonylamino)-3-methoxypropanoic acid
Overview
Description
(R)-2-(Benzyloxycarbonylamino)-3-methoxypropanoic acid, also known as R-BOC-MP, is a chiral amino acid derivative with a wide range of applications in the fields of biochemistry, pharmacology, and medicine. It is a structural isomer of the common amino acid alanine and is used as a reagent in the synthesis of various compounds, such as peptides, proteins, and other biochemicals. R-BOC-MP has been studied extensively in recent years and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
1. Synthesis and Application in Organic Chemistry
- (R)-2-(benzyloxycarbonylamino)-3-methoxypropanoic acid and its derivatives have been instrumental in the synthesis of complex organic molecules. For instance, its application in the synthesis of enantiomerically pure esters and amino acids has been extensively studied. The compound has been used as a starting material or an intermediate in various synthetic pathways, including the formal total synthesis of taurospongin A, an organic compound with potential biological activity (Fujino & Sugai, 2008).
- The molecule's structural flexibility allows it to undergo asymmetric Diels–Alder Cycloaddition, leading to the synthesis of enantiopure bridgehead-aminobicyclo[2.2.2]octane-2-carboxylic acid derivatives, showcasing its utility in creating structurally complex and stereochemically rich organic molecules (Songis et al., 2007).
2. Role in Stereodivergent Synthesis
- The compound has been used in the stereodivergent synthesis of the first bis(cyclobutane) β-dipeptides. It demonstrates the molecule's versatility in contributing to the synthesis of β-amino acid derivatives with varied and complex stereochemistry, further emphasizing its importance in stereocontrolled organic synthesis (Izquierdo et al., 2002).
3. Utilization in Medicinal Chemistry
- The molecule has shown potential applications in medicinal chemistry, particularly in the synthesis of compounds with activity against Mycobacterium Tuberculosis. The versatility of this compound in forming derivatives that exhibit antimicrobial activity highlights its potential as a valuable tool in drug discovery and development (Pinheiro et al., 2007).
Mechanism of Action
Target of Action
It is known that the compound inhibits the activity of voltage-gated sodium channels . These channels play a crucial role in the propagation of action potentials in neurons, and their inhibition can stabilize hyperexcited neurons .
Mode of Action
The compound interacts with its targets by inhibiting the activity of voltage-gated sodium channels . This results in the stabilization of hyperexcited neurons and the suppression of the propagation of excitatory impulses .
Biochemical Pathways
The compound affects the biochemical pathways related to the propagation of action potentials in neurons. By inhibiting the activity of voltage-gated sodium channels, it prevents the influx of sodium ions into the neuron, which is necessary for the propagation of action potentials .
Pharmacokinetics
The compound is almost completely metabolized in the liver, with only around 5% of the drug excreted unchanged . The major route of metabolism is conversion to a metabolite . The bioavailability of the compound approaches 100% with the conventional tablet formulation .
Result of Action
The result of the compound’s action is the stabilization of hyperexcited neurons and the suppression of the propagation of excitatory impulses . This can help to control conditions such as epilepsy, where there is an overactivity of neurons .
Action Environment
The action of the compound can be influenced by various environmental factors. For example, the pH of the environment can affect the stability of the compound . Furthermore, the presence of other substances, such as other medications or substances that can interact with the compound, can also influence its action, efficacy, and stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2R)-3-methoxy-2-(phenylmethoxycarbonylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5/c1-17-8-10(11(14)15)13-12(16)18-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,16)(H,14,15)/t10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQHGCFKPNOTYIQ-SNVBAGLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(C(=O)O)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@H](C(=O)O)NC(=O)OCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20492665 | |
Record name | N-[(Benzyloxy)carbonyl]-O-methyl-D-serine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20492665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86096-35-7 | |
Record name | O-Methyl-N-[(phenylmethoxy)carbonyl]-D-serine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86096-35-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(Benzyloxy)carbonyl]-O-methyl-D-serine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20492665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | D-Serine, O-methyl-N-[(phenylmethoxy)carbonyl] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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